Cas no 345612-63-7 (1,4,8,11-Tetrakis(aminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane)

• Product Name: 1,4,8,11-Tetrakis(aminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane
• CAS No: 345612-63-7
• MF: C₁₈H₃₆N₈O₄
• MW: 428.529643058777
• MDL: MFCD09263308
• CID: 92774
• PubChem ID: 30682562
• Update Time: 2025-04-18

1,4,8,11-Tetrakis(aminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetrakis(aminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane
• 2-[4,8,11-tris(2-amino-2-oxoethyl)-1,4,8,11-tetrazacyclotetradec-1-yl]acetamide
• 1,4,8,11-tetrakis(carbamoylmethyl)-1,4,8,11-tetraazacyclotetradecane
• 2-(4,8,11-triscarbamoylmethyl-1,4,8,11-tetraazacyclotetradec-1-yl)acetamide
• DTXSID50652730
• SCHEMBL7748218
• 345612-63-7
• AT25836
• 2,2',2'',2'''-(1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetrayl)tetraacetamide
• 1,4,8,11-TetraaZacyclotetradecane-N,N',N',N'''-tetraacetamide
• CS-0087408
• MFCD09263308

• MDL： MFCD09263308
• Inchi： 1S/C18H36N8O4/c19-15(27)11-23-3-1-4-24(12-16(20)28)8-10-26(14-18(22)30)6-2-5-25(9-7-23)13-17(21)29/h1-14H2,(H2,19,27)(H2,20,28)(H2,21,29)(H2,22,30)
• InChI Key： IELGXFGSUVHRIY-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC(N)=O)CCCN(CC(N)=O)CCN(CC(N)=O)CCC1)N

Computed Properties

• Exact Mass: 428.28600
• Monoisotopic Mass: 428.28595166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 27
• XLogP3: -3.4
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.17
• Boiling Point: 762°C at 760 mmHg
• Flash Point: 414.6°C
• Refractive Index: 1.523
• PSA: 185.32000
• LogP: -1.51780
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water